Cas no 941929-59-5 (N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide)

• Product Name: N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide
• CAS No: 941929-59-5
• MF: C₁₇H₁₇FN₂O₃S
• MW: 348.391886472702
• CID: 5501559
• Update Time: 2025-06-13

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]acetamide
• N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide

• Inchi： 1S/C17H17FN2O3S/c1-12(21)19-15-6-9-17-13(11-15)3-2-10-20(17)24(22,23)16-7-4-14(18)5-8-16/h4-9,11H,2-3,10H2,1H3,(H,19,21)
• InChI Key： CGNZMKLWMTZPDV-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C

Additional information on N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide

Introduction to N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide (CAS No. 941929-59-5)

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 941929-59-5, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The structural features of this molecule, particularly the presence of a tetrahydroquinoline core and a fluorobenzenesulfonyl substituent, make it an intriguing candidate for further investigation in medicinal chemistry.

The tetrahydroquinoline moiety is a well-known pharmacophore that has been extensively studied for its biological activity. It is commonly found in various bioactive molecules and has demonstrated properties such as anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of this scaffold into pharmaceutical compounds often enhances their binding affinity to biological targets, making them more effective in modulating physiological processes.

The fluorobenzenesulfonyl group is another critical feature of this compound that contributes to its unique chemical properties. Fluorinated aromatic compounds are widely recognized for their improved metabolic stability, lipophilicity, and binding affinity. The sulfonyl group further enhances the molecule's interaction with biological targets by increasing its polarity and hydrogen bonding capabilities. These characteristics make N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide a promising candidate for drug discovery efforts.

In recent years, there has been a growing interest in the development of novel compounds based on tetrahydroquinoline derivatives due to their demonstrated pharmacological efficacy. Several studies have highlighted the potential of these molecules in treating various diseases, including neurodegenerative disorders and cancer. The< b>N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide is no exception and has shown promising results in preclinical studies.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. This polypharmacicity can be advantageous in therapeutic applications as it allows for the development of drugs that can address complex diseases more effectively. Additionally, the structural flexibility of the tetrahydroquinoline core provides opportunities for further chemical modification to optimize its pharmacokinetic and pharmacodynamic properties.

The synthesis of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide involves a series of well-established organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of the tetrahydroquinoline scaffold through cyclization reactions followed by functionalization with the 4-fluorobenzenesulfonyl group. This multi-step synthesis underscores the complexity and precision required in developing such novel compounds.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in characterizing the structure of this compound. These techniques provide detailed information about the molecular structure and purity of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide, ensuring that it meets the stringent requirements for pharmaceutical applications.

Evaluation of the biological activity of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide has revealed several promising properties. In vitro studies have shown that this compound exhibits significant binding affinity to various enzymes and receptors relevant to human health. These interactions suggest that it may have therapeutic potential in treating conditions such as inflammation and neurodegeneration.

The impact of fluorine substitution on the biological activity of this molecule cannot be overstated. Fluorine atoms can significantly influence the pharmacokinetic properties of drugs by affecting their metabolic stability and distribution within the body. The presence of a fluorine atom in the 4-fluorobenzenesulfonyl group enhances the compound's bioavailability and prolongs its duration of action.

In conclusion,N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide (CAS No.941929-59-5) is a highly promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for tetrahydroquinoline derivatives,N-1-(4-fluorobenzenesulfonyl)-1,bromo-,nitro-,and other halogenated analogues are expected to play a crucial role in addressing complex diseases.